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For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Gluco-2-heptulose is a seven-carbon ketoheptose monosaccharide. As a member of the
heptose family, it and its derivatives are of increasing interest in glycobiology and drug
discovery due to their roles in various biological processes. A thorough understanding of its
three-dimensional structure is paramount for elucidating its function and for the rational design
of novel therapeutics. This technical guide provides an in-depth exploration of the
stereochemistry of D-Gluco-2-heptulose, detailing its structural representations, and outlining
the key experimental protocols used to determine its configuration.

Stereochemical Definition and Representation

The name D-Gluco-2-heptulose precisely defines its stereochemical configuration. The "D"
designation refers to the stereocenter furthest from the carbonyl group (C6), which has the
same configuration as D-glyceraldehyde. The "Gluco" prefix indicates that the stereocenters at
C3, C4, and C5 have the same configuration as D-glucose. The "2-heptulose” specifies a
seven-carbon chain with a ketone group at the C2 position.

Fischer Projection

The open-chain form of D-Gluco-2-heptulose can be represented by a Fischer projection,
which illustrates the stereochemistry at each chiral center.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/product/b1606216#understanding-the-stereochemistry-of-d-gluco-2-heptulose
https://www.benchchem.com/product/b1606216#understanding-the-stereochemistry-of-d-gluco-2-heptulose
https://www.benchchem.com/product/b1606216#understanding-the-stereochemistry-of-d-gluco-2-heptulose
https://www.benchchem.com/product/b1606216#understanding-the-stereochemistry-of-d-gluco-2-heptulose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

